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Compound of Interest

Compound Name:
3-(6-Chloro-3-pyridinyl)-2-

piperazinone

Cat. No.: B13488041

Get Quote

Executive Summary & Chemical Profile
3-(6-Chloro-3-pyridinyl)-2-piperazinone is a functionalized heterocyclic building block,

commonly used in the synthesis of pharmaceutical agents targeting central nervous system

(CNS) pathways (e.g., nicotinic acetylcholine receptors).

As a halogenated nitrogen heterocycle, it presents specific disposal challenges. It must be

treated as Hazardous Halogenated Organic Waste. Improper disposal (e.g., drain pouring or

mixing with non-halogenated solvents) can lead to the formation of toxic byproducts or

regulatory violations due to the stability of the chloropyridine moiety.
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Property Detail

Chemical Name 3-(6-Chloro-3-pyridinyl)-2-piperazinone

CAS Number 717106-83-7

Molecular Formula C₉H₁₀ClN₃O

Molecular Weight 211.65 g/mol

Physical State Solid (Powder/Crystals)

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in Water

Primary Hazard Toxic (Oral), Irritant (Skin/Eye), Aquatic Toxicity

RCRA Code (US)

Not specifically listed, but treat as D001

(Ignitable if in solvent) or Toxic characteristic if

tested.

Safety Assessment & Risk Analysis (E-E-A-T)
Expertise Insight: The chloropyridine ring is electron-deficient, making it relatively stable

against oxidative degradation but reactive towards nucleophiles. In a waste stream, this

stability means it will not degrade quickly in the environment, necessitating high-temperature

incineration.

Hazard Classification (GHS)
Treat this compound with the following precautionary classifications based on structural

analogs (e.g., chloropyridines and piperazinones):

H302: Harmful if swallowed.[1]

H315/H319: Causes skin and serious eye irritation.[2]

H412: Harmful to aquatic life with long-lasting effects.[1]
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Protection Zone Requirement Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of fine

particulates during weighing or

transfer.

Dermal (Hands)
Double Nitrile Gloves (min

0.11mm)

The piperazinone ring can

facilitate skin absorption;

double gloving provides a

breakthrough barrier.

Ocular Chemical Safety Goggles
Prevents corneal damage from

dust or splashes (if in solution).

Body Tyvek Lab Coat

Prevents contamination of

street clothes; standard cotton

coats may absorb the

chemical.

Step-by-Step Disposal Protocol
This protocol ensures a self-validating workflow where every step confirms the safety of the

next.

Phase 1: Waste Segregation (The "Golden Rule")
CRITICAL: Do NOT mix this compound with:

Strong Acids: Risk of exothermic protonation or hydrolysis.

Strong Oxidizers: Risk of violent reaction with the piperazinone amine.

Non-Halogenated Solvents: Mixing halogenated waste with non-halogenated waste

significantly increases disposal costs and complicates incineration.

Phase 2: Packaging & Labeling[3]
Solid Waste (Pure Compound/Contaminated Solids):
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Place the solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar.

Why HDPE? It is resistant to chemical attack and impact.

Label clearly: "HAZARDOUS WASTE - TOXIC SOLID - HALOGENATED ORGANIC."

List contents: "3-(6-Chloro-3-pyridinyl)-2-piperazinone, [Approx.[3] Weight]."

Liquid Waste (Mother Liquors/Reaction Mixtures):

Collect in a dedicated Halogenated Solvent Waste carboy (typically yellow or distinctively

marked).

Ensure the pH is neutral (pH 6-8). If acidic/basic, neutralize carefully before addition to the

main carboy to prevent gas evolution.

Ventilation: Perform all transfers in a fume hood.

Phase 3: Final Destruction (Incineration)
Method: High-Temperature Incineration (>1100°C) with Flue Gas Scrubbing.

Mechanism: The high temperature breaks the C-Cl bond. The scrubber neutralizes the

resulting Hydrogen Chloride (HCl) and Nitrogen Oxides (NOx) gases.

Action: Hand over to your facility's EHS (Environmental Health & Safety) department or a

licensed hazardous waste contractor (e.g., Veolia, Clean Harbors).

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the logical flow for disposing of 3-(6-Chloro-3-pyridinyl)-2-
piperazinone, ensuring no cross-contamination.
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Waste Generation:
3-(6-Chloro-3-pyridinyl)-2-piperazinone

Determine Physical State

Solid Waste
(Powder, Filter Cake, Wipes)

Solid

Liquid Waste
(Dissolved in Solvent)

Liquid

Pack in Wide-Mouth
HDPE Container

Is Solvent Halogenated?
(DCM, Chloroform, etc.)

Label: 'Toxic, Halogenated'

Add to HALOGENATED
Waste Stream

Yes

Segregate as
TOXIC ORGANIC LIQUID

No (e.g., DMSO, MeOH)

High-Temp Incineration
(with HCl Scrubber)

Click to download full resolution via product page

Caption: Decision tree for segregating 3-(6-Chloro-3-pyridinyl)-2-piperazinone waste

streams.
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Spills (Solid/Powder)[5]
Evacuate: Clear the immediate area of non-essential personnel.

PPE Up: Don N95 mask, double gloves, and goggles.

Contain: Cover the spill with a damp paper towel to prevent dust generation.

Clean: Sweep up carefully (do not dry sweep) or use a HEPA vacuum.

Decontaminate: Wipe surface with a mild detergent and water. Collect all wipes as Solid

Hazardous Waste.

Accidental Exposure[6]
Eye Contact: Rinse immediately with water for 15 minutes.[4] Seek medical attention.

Skin Contact: Wash with soap and water.[5] Remove contaminated clothing.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth.[1][4][5][6][7] Contact Poison Control

immediately.[2][4][7]

Regulatory Compliance & Codes
US EPA (RCRA): While not explicitly P- or U-listed, this waste exhibits toxicity

characteristics. It must be managed under 40 CFR 261.

European Waste Catalogue (EWC): Classify under 07 05 13* (Solid wastes containing

dangerous substances).

Transport (DOT/IATA):

Proper Shipping Name: Toxic solid, organic, n.o.s. (3-(6-Chloro-3-pyridinyl)-2-
piperazinone).

UN Number: UN 2811.[2]

Hazard Class: 6.1.
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Packing Group: III.

References
PubChem. (n.d.). Compound Summary: Chloropyridines. National Library of Medicine.

Retrieved October 26, 2023, from [Link]

Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance.

United States Department of Labor. Retrieved October 26, 2023, from [Link]

U.S. Environmental Protection Agency (EPA). (n.d.). Hazardous Waste Generators.

Retrieved October 26, 2023, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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